Cas no 1260678-84-9 (2-(Trifluoromethyl)cyclopentanamine)
2-(Trifluoromethyl)cyclopentanamine is a versatile fluorinated cyclopentylamine derivative, characterized by the presence of a trifluoromethyl group (–CF₃) at the 2-position of the cyclopentane ring. This structural feature imparts enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The trifluoromethyl group also influences electronic properties, potentially improving binding affinity in bioactive molecules. Its cyclopentylamine core offers conformational rigidity, beneficial for designing selective enzyme inhibitors or receptor modulators. The compound serves as a key intermediate in synthesizing pharmaceuticals, particularly for CNS-targeting drugs or fluorinated analogs. Its stability under various reaction conditions allows for diverse functionalization, enabling structure-activity relationship studies. The fluorine atoms contribute to improved bioavailability and membrane permeability in drug candidates.
1260678-84-9 structure
Product Name:2-(Trifluoromethyl)cyclopentanamine
CAS No:1260678-84-9
MF:C6H10F3N
MW:153.145512104034
MDL:MFCD11848000
CID:1006888
PubChem ID:53403824
Update Time:2025-07-02
2-(Trifluoromethyl)cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Trifluoromethyl-cyclopentylamine
- 2-(Trifluoromethyl)cyclopentanamine
- 2-(Trifluoromethyl)c
- 2-(trifluoromethyl)cyclopentan-1-amine
- 2-(Trifluoromethyl)-cyclopentanamine
- CPYZHYSCBMUTQT-UHFFFAOYSA-N
- EN300-82803
- DTXSID80695251
- MFCD11848000
- 1260678-84-9
- DB-346356
- 2-(trifluoromethyl)-1-cyclopentanamine
- 1389386-55-3
- Cyclopentanamine, 2-(trifluoromethyl)-
- (1S,2R)-2-(trifluoromethyl)cyclopentan-1-amine
-
- MDL： MFCD11848000
- Inchi： 1S/C6H10F3N/c7-6(8,9)4-2-1-3-5(4)10/h4-5H,1-3,10H2
- InChI Key： CPYZHYSCBMUTQT-UHFFFAOYSA-N
- SMILES： FC(C1CCCC1N)(F)F
Computed Properties
- Exact Mass: 153.07700
- Monoisotopic Mass: 153.07653381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 117.7±35.0 °C at 760 mmHg
- Flash Point: 36.1±18.7 °C
- PSA: 26.02000
- LogP: 2.37640
- Vapor Pressure: 17.2±0.2 mmHg at 25°C
2-(Trifluoromethyl)cyclopentanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Trifluoromethyl)cyclopentanamine Customs Data
- HS CODE：2921300090
- Customs Data：
China Customs Code:
2921300090Overview:
2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-(Trifluoromethyl)cyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T791235-25mg |
2-(Trifluoromethyl)cyclopentanamine |
1260678-84-9 | 25mg |
$207.00 | 2023-05-17 | ||
| TRC | T791235-250mg |
2-(Trifluoromethyl)cyclopentanamine |
1260678-84-9 | 250mg |
$1642.00 | 2023-05-17 | ||
| abcr | AB277113-1 g |
2-(Trifluoromethyl)-cyclopentanamine, 95%; . |
1260678-84-9 | 95% | 1 g |
€350.00 | 2023-07-20 | |
| abcr | AB277113-5 g |
2-(Trifluoromethyl)-cyclopentanamine, 95%; . |
1260678-84-9 | 95% | 5 g |
€950.00 | 2023-07-20 | |
| Enamine | EN300-82803-0.05g |
2-(trifluoromethyl)cyclopentan-1-amine |
1260678-84-9 | 0.05g |
$647.0 | 2023-09-02 | ||
| Enamine | EN300-82803-0.1g |
2-(trifluoromethyl)cyclopentan-1-amine |
1260678-84-9 | 0.1g |
$678.0 | 2023-09-02 | ||
| Enamine | EN300-82803-0.25g |
2-(trifluoromethyl)cyclopentan-1-amine |
1260678-84-9 | 0.25g |
$708.0 | 2023-09-02 | ||
| Enamine | EN300-82803-0.5g |
2-(trifluoromethyl)cyclopentan-1-amine |
1260678-84-9 | 0.5g |
$739.0 | 2023-09-02 | ||
| Enamine | EN300-82803-1.0g |
2-(trifluoromethyl)cyclopentan-1-amine |
1260678-84-9 | 1.0g |
$1944.0 | 2023-02-12 | ||
| Enamine | EN300-82803-2.5g |
2-(trifluoromethyl)cyclopentan-1-amine |
1260678-84-9 | 2.5g |
$1509.0 | 2023-09-02 |
2-(Trifluoromethyl)cyclopentanamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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